4-Fluoro-2-nitrobenzenethiol

• IUPAC Name: 4-fluoro-2-nitrobenzenethiol
• InChI: InChI=1S/C6H4FNO2S/c7-4-1-2-6(11)5(3-4)8(9)10/h1-3,11H
• InChI Key: XZYMOIJGXLSPTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])S
• Molecular Formula: C6H4FNO2S
• Molecular Weight: 173.17 g/mol

Description

4-Fluoro-2-nitrobenzenethiol, also known as 4-Fluoro-2-nitrothiophenol, is a sulfur-containing organic compound that belongs to the class of thiol compounds. It has a molecular weight of 173.17.

Molecular Structure Analysis

The molecular formula of 4-Fluoro-2-nitrobenzenethiol is C6H4FNO2S. This compound contains fluorine, nitro, and thiol functional groups, which contribute to its unique properties and potential applications.

Physical And Chemical Properties Analysis

4-Fluoro-2-nitrobenzenethiol is a solid compound. It is insoluble in water. The compound has a yellow color.

Scientific Research Applications

Palladium-Catalyzed Reactions

4-Fluoro-2-nitrobenzenethiol is involved in palladium(0)-catalyzed amination, Stille coupling, and Suzuki coupling reactions. These processes are significant for creating complex organic compounds, with the effectiveness of the catalysis being ligand-dependent. Notably, the control experiments underscored the crucial role of palladium in these reactions, affirming the oxidative addition/reductive elimination pathway as a plausible mechanism (Y. M. Kim & Shu Yu, 2003).

Synthesis and Characterization

The synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, closely related to 4-Fluoro-2-nitrobenzenethiol, achieved a high yield through a reaction involving commercial 2-fluoro-1,4-dimethoxybenzene with nitric acid. The structural confirmation via X-ray crystallography, alongside characterization through NMR, elemental analysis, and other spectroscopic methods, highlights the versatility and reactivity of fluoro-nitrobenzene derivatives (Martin Sweeney, P. McArdle, & F. Aldabbagh, 2018).

Molecular Ordering Studies

A comparative statistical analysis of molecular ordering for smectogenic compounds, including derivatives of fluoro-nitrobenzene, utilized quantum mechanics and intermolecular forces evaluations. This research provides insights into the atomic charge, dipole moment, and total interaction energy values, contributing to our understanding of molecular interactions at the phase transition temperature in dielectric mediums (D. P. Ojha, 2005).

Functionalization of Silica Particles

In materials science, fluoro-nitro-substituted aromatic compounds, akin to 4-Fluoro-2-nitrobenzenethiol, have been used for the functionalization of silica particles. This study showed that nucleophilic aromatic substitution reactions enable the attachment of primary amino and chromophoric groups to silica surfaces, opening new avenues for material functionalization and sensor development (Isabelle Roth et al., 2006).

Electrochemical Biosensors

A groundbreaking application involves the development of a biosensor platform based on 4-Fluoro-3-nitrophenyl grafted gold electrodes. This platform enables the label-free electrochemical detection of proteins, such as interleukin-2, illustrating the potential of fluoro-nitrobenzene derivatives in biomedical diagnostics and analytical chemistry (S. Arya & M. K. Park, 2014).

Safety And Hazards

4-Fluoro-2-nitrobenzenethiol is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.